Cas no 2097946-18-2 (2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol)

• Product Name: 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol
• CAS No: 2097946-18-2
• MF: C₁₀H₁₈N₄O₂
• MW: 226.275521755219
• CID: 4772752
• Update Time: 2025-06-08

2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol

• Inchi： 1S/C10H18N4O2/c11-13-12-3-5-14-4-2-10(8-14)7-9(15)1-6-16-10/h9,15H,1-8H2
• InChI Key： FYVKDXYOQPNUNL-UHFFFAOYSA-N
• SMILES： C(N1CCC2(OCCC(O)C2)C1)CN=[N+]=[N-]

Additional information on 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol

Professional Introduction to 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol (CAS No. 2097946-18-2)

2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 2097946-18-2, belongs to a class of spirocyclic azaspiranes, which are known for their complex ring systems and potential biological activities. The presence of azido and hydroxyl functional groups in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular framework of 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol consists of a spirocyclic core composed of two interconnected rings: a six-membered oxygen-containing ring and a five-membered nitrogen-containing ring. This unique arrangement contributes to its distinct chemical reactivity and makes it a valuable building block for constructing more complex molecules. The azido group (-N₃) at the 2-position of the spirocyclic structure is particularly noteworthy, as it serves as a reactive handle for further functionalization through nucleophilic substitution reactions.

In recent years, there has been growing interest in spirocyclic azaspiranes due to their potential applications in drug discovery and medicinal chemistry. The structural motif of these compounds has been explored for their ability to interact with biological targets, leading to the development of novel therapeutic agents. For instance, studies have shown that derivatives of azaspiranes exhibit interesting pharmacological properties, including anti-inflammatory, analgesic, and antimicrobial activities. The hydroxyl group at the 9-position of 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol provides an additional site for chemical modification, enabling the synthesis of diverse analogs with tailored biological functions.

The synthesis of 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The spirocyclic core is typically constructed through intramolecular cyclization reactions, while the introduction of the azido group is achieved through nucleophilic substitution or metal-catalyzed azidation techniques. The hydroxyl functionality is often incorporated during later stages of synthesis, allowing for further derivatization as needed.

One of the most compelling aspects of 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol is its potential as a scaffold for drug discovery. The spirocyclic structure imparts rigidity to the molecule, which can enhance binding affinity to biological targets such as enzymes and receptors. Additionally, the presence of multiple reactive sites allows for the introduction of various pharmacophores, enabling the design of molecules with specific therapeutic profiles. Recent research has demonstrated that derivatives of this compound can modulate key signaling pathways involved in inflammation and pain perception, making them promising candidates for further development.

The utility of 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol extends beyond its role as a synthetic intermediate; it also serves as a model system for studying the effects of structural modifications on biological activity. By systematically varying functional groups or substituents on the spirocyclic core, researchers can gain insights into structure-function relationships that are critical for rational drug design. This approach has been instrumental in identifying lead compounds with improved pharmacokinetic properties and reduced toxicity.

In conclusion, 2-(2-Azidoethyl)-6-oxa-2-azaspiro[4.5]decan-9-ol (CAS No. 2097946-18-2) represents a fascinating compound with significant potential in chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing novel bioactive molecules with applications in medicine and biotechnology. As our understanding of its properties continues to evolve, it is likely that this compound will play an increasingly important role in future research endeavors.